Cas no 1868025-47-1 (5-Methyloct-3-en-2-amine)
5-Methyloct-3-en-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 1868025-47-1
- 5-methyloct-3-en-2-amine
- EN300-1783281
- 5-Methyloct-3-en-2-amine
-
- Inchi: 1S/C9H19N/c1-4-5-8(2)6-7-9(3)10/h6-9H,4-5,10H2,1-3H3/b7-6+
- InChI Key: WDJKCTCWQPMUAE-VOTSOKGWSA-N
- SMILES: NC(C)/C=C/C(C)CCC
Computed Properties
- Exact Mass: 141.151749610g/mol
- Monoisotopic Mass: 141.151749610g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 96.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 26Ų
5-Methyloct-3-en-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1783281-0.05g |
5-methyloct-3-en-2-amine |
1868025-47-1 | 0.05g |
$1032.0 | 2023-09-19 | ||
| Enamine | EN300-1783281-0.1g |
5-methyloct-3-en-2-amine |
1868025-47-1 | 0.1g |
$1081.0 | 2023-09-19 | ||
| Enamine | EN300-1783281-0.25g |
5-methyloct-3-en-2-amine |
1868025-47-1 | 0.25g |
$1131.0 | 2023-09-19 | ||
| Enamine | EN300-1783281-0.5g |
5-methyloct-3-en-2-amine |
1868025-47-1 | 0.5g |
$1180.0 | 2023-09-19 | ||
| Enamine | EN300-1783281-1.0g |
5-methyloct-3-en-2-amine |
1868025-47-1 | 1g |
$1229.0 | 2023-06-03 | ||
| Enamine | EN300-1783281-2.5g |
5-methyloct-3-en-2-amine |
1868025-47-1 | 2.5g |
$2408.0 | 2023-09-19 | ||
| Enamine | EN300-1783281-5.0g |
5-methyloct-3-en-2-amine |
1868025-47-1 | 5g |
$3562.0 | 2023-06-03 | ||
| Enamine | EN300-1783281-10.0g |
5-methyloct-3-en-2-amine |
1868025-47-1 | 10g |
$5283.0 | 2023-06-03 | ||
| Enamine | EN300-1783281-1g |
5-methyloct-3-en-2-amine |
1868025-47-1 | 1g |
$1229.0 | 2023-09-19 | ||
| Enamine | EN300-1783281-5g |
5-methyloct-3-en-2-amine |
1868025-47-1 | 5g |
$3562.0 | 2023-09-19 |
5-Methyloct-3-en-2-amine Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
Additional information on 5-Methyloct-3-en-2-amine
Chemical Profile of 5-Methyloct-3-en-2-amine (CAS No. 1868025-47-1)
5-Methyloct-3-en-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1868025-47-1, is a significant organic compound with a molecular structure that combines an amine functional group with an unsaturated hydrocarbon chain. This compound has garnered attention in the field of pharmaceutical chemistry and synthetic organic chemistry due to its versatile reactivity and potential applications in drug development. The presence of both a secondary amine and an allylic position in its structure makes it a valuable intermediate for constructing more complex molecules, particularly in the synthesis of bioactive agents.
The chemical formula of 5-Methyloct-3-en-2-amine is C9H19N, reflecting its non-aromatic, aliphatic nature. The molecule features a branched eight-carbon chain with a double bond at the third carbon position and a methyl group at the fifth carbon, contributing to its unique geometric and electronic properties. The secondary amine at the second carbon position introduces basicity and nucleophilicity, which are crucial for various chemical transformations, including condensation reactions, nucleophilic substitutions, and metal coordination.
In recent years, 5-Methyloct-3-en-2-amine has been explored as a building block in medicinal chemistry. Its structural features make it a potential precursor for designing novel pharmacophores that target specific biological pathways. For instance, the unsaturated hydrocarbon backbone can be functionalized to introduce additional pharmacologically relevant groups, such as carboxylic acids, alcohols, or heterocyclic rings. The secondary amine can also serve as a site for further derivatization, enabling the synthesis of amides, imines, or other nitrogen-containing heterocycles that are prevalent in many bioactive compounds.
One of the most promising applications of 5-Methyloct-3-en-2-amine lies in its role as an intermediate in the synthesis of bioactive molecules with potential therapeutic effects. Researchers have investigated its use in developing compounds that interact with enzymes or receptors involved in metabolic disorders, inflammatory responses, and neurological diseases. The allylic position provides a reactive site for Michael additions or cross-coupling reactions, which are widely employed in constructing complex molecular architectures. Additionally, the presence of a methyl group at the fifth carbon can influence stereoelectronic properties, making it an attractive candidate for designing chiral drugs with enhanced selectivity and efficacy.
The synthesis of 5-Methyloct-3-en-2-amine typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include alkylation of an amine intermediate followed by reduction or elimination reactions to introduce the double bond and methyl group. Advances in catalytic methods have also enabled more efficient and sustainable syntheses, such as transition-metal-catalyzed cross-coupling reactions or enzymatic transformations. These innovations have not only improved yield but also reduced waste generation, aligning with green chemistry principles.
In academic research, 5-Methyloct-3-en-2-amine has been utilized to study reaction mechanisms and develop new synthetic methodologies. Its unique structural features allow chemists to probe electronic effects, steric hindrance, and regioselectivity in various transformations. For example, computational studies have been conducted to predict how different substituents on the molecule influence its reactivity and stability. Such insights are invaluable for designing more efficient synthetic routes and optimizing reaction conditions.
The pharmaceutical industry has also shown interest in 5-Methyloct-3-en-2-amine due to its potential as a drug scaffold or intermediate. Several companies have patented derivatives of this compound as part of their drug discovery programs. These patents often highlight novel applications or improved synthetic routes that leverage its structural versatility. The growing body of literature suggests that 5-Methyloct-3-en-2-amine will continue to be a valuable asset in medicinal chemistry research.
From a regulatory perspective, 5-Methyloct-3-en-2-amine is not classified as a hazardous or controlled substance under current international guidelines. This classification simplifies its handling and distribution for research purposes while ensuring safety standards are maintained during storage and transportation. However, as with any chemical compound used in research or industrial settings, proper safety protocols should be followed to minimize exposure risks.
The future prospects for 5-Methyloct-3-en-2-am ine appear promising as new synthetic techniques and applications emerge. Continued research into its reactivity patterns and biological activities will likely uncover additional uses in drug development and material science. Collaborative efforts between academia and industry will be essential to translate these findings into tangible advancements that benefit society.
In conclusion, 5-Methyl oct - 3 - en - 2 - am ine (CAS No .18680 25 -47 -1) is a versatile organic compound with significant potential in pharmaceutical chemistry . Its unique structural features , coupled with recent advances i n synthetic methodology , make it an attractive candidate f or developing n ew bioactive m olecules . As research progresses , we can expect t o see further exploration o f its applications i n medicine , materials science , an d beyond .
1868025-47-1 (5-Methyloct-3-en-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)